Cas no 83813-70-1 (1H-Indole-3,5-dicarboxylicacid)

• Product Name: 1H-Indole-3,5-dicarboxylicacid
• CAS No: 83813-70-1
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD07776738
• CID: 709341
• PubChem ID: 12823071
• Update Time: 2025-04-19

1H-Indole-3,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3,5-dicarboxylicacid
• INDOLE-3,5-DICARBOXYLIC ACID
• 1-BENZYL-4-CYANO-4-HYDROXYPIPERIDINEHYDROCHLORIDE98
• AKOS022648137
• 1H-indole-3,5-dicarboxylic acid
• INDOLE-3,5-DICARBOXYLICACID
• DTXSID80510733
• 83813-70-1

• MDL： MFCD07776738
• Inchi： 1S/C10H7NO4/c12-9(13)5-1-2-8-6(3-5)7(4-11-8)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
• InChI Key： SRIRAOYPLOAVAG-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=CC(C(=O)O)=CC=21)=O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4Ų